![molecular formula C26H23NO3 B214720 3-hydroxy-1-(2-methylbenzyl)-3-(2-oxo-4-phenyl-3-butenyl)-1,3-dihydro-2H-indol-2-one](/img/structure/B214720.png)
3-hydroxy-1-(2-methylbenzyl)-3-(2-oxo-4-phenyl-3-butenyl)-1,3-dihydro-2H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-hydroxy-1-(2-methylbenzyl)-3-(2-oxo-4-phenyl-3-butenyl)-1,3-dihydro-2H-indol-2-one is a synthetic compound that belongs to the family of indole alkaloids. This compound has gained significant attention in recent years due to its potential therapeutic applications in various fields of science, including medicine, agriculture, and biochemistry.
Mechanism of Action
The mechanism of action of 3-hydroxy-1-(2-methylbenzyl)-3-(2-oxo-4-phenyl-3-butenyl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, studies have shown that this compound inhibits the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It also inhibits the activity of enzymes involved in the biosynthesis of ergosterol, a key component of fungal cell membranes, thereby exerting its antifungal activity.
Biochemical and Physiological Effects:
3-hydroxy-1-(2-methylbenzyl)-3-(2-oxo-4-phenyl-3-butenyl)-1,3-dihydro-2H-indol-2-one has been found to exert a wide range of biochemical and physiological effects. It has been shown to modulate the expression of genes involved in various cellular processes, including cell cycle regulation, apoptosis, and oxidative stress. It also inhibits the activity of enzymes involved in the biosynthesis of prostaglandins, thereby exerting its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 3-hydroxy-1-(2-methylbenzyl)-3-(2-oxo-4-phenyl-3-butenyl)-1,3-dihydro-2H-indol-2-one in lab experiments is its broad-spectrum activity against various microorganisms and cancer cells. However, the major limitation of using this compound is its low solubility in water, which makes it difficult to administer in vivo.
Future Directions
The potential therapeutic applications of 3-hydroxy-1-(2-methylbenzyl)-3-(2-oxo-4-phenyl-3-butenyl)-1,3-dihydro-2H-indol-2-one are vast and varied. Future research should focus on exploring the underlying mechanisms of action of this compound and developing more efficient synthesis methods. Furthermore, studies should be conducted to investigate the pharmacokinetics and pharmacodynamics of this compound in vivo to determine its safety and efficacy. Finally, the potential of this compound as a lead molecule for drug development should be explored.
Synthesis Methods
The synthesis of 3-hydroxy-1-(2-methylbenzyl)-3-(2-oxo-4-phenyl-3-butenyl)-1,3-dihydro-2H-indol-2-one is a complex process that involves several steps. The first step involves the condensation of 2-methylbenzaldehyde and nitromethane to form nitrostyrene. The nitrostyrene is then reduced to the corresponding amine using sodium borohydride. The amine is then subjected to a cyclization reaction with isatin to form the final product.
Scientific Research Applications
3-hydroxy-1-(2-methylbenzyl)-3-(2-oxo-4-phenyl-3-butenyl)-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential therapeutic applications. Studies have shown that this compound has anticancer, antifungal, antiviral, and antibacterial properties. It has also been found to possess anti-inflammatory, antioxidant, and neuroprotective effects.
properties
Product Name |
3-hydroxy-1-(2-methylbenzyl)-3-(2-oxo-4-phenyl-3-butenyl)-1,3-dihydro-2H-indol-2-one |
---|---|
Molecular Formula |
C26H23NO3 |
Molecular Weight |
397.5 g/mol |
IUPAC Name |
3-hydroxy-1-[(2-methylphenyl)methyl]-3-[(Z)-2-oxo-4-phenylbut-3-enyl]indol-2-one |
InChI |
InChI=1S/C26H23NO3/c1-19-9-5-6-12-21(19)18-27-24-14-8-7-13-23(24)26(30,25(27)29)17-22(28)16-15-20-10-3-2-4-11-20/h2-16,30H,17-18H2,1H3/b16-15- |
InChI Key |
NQVMSGIXYMIHOJ-NXVVXOECSA-N |
Isomeric SMILES |
CC1=CC=CC=C1CN2C3=CC=CC=C3C(C2=O)(CC(=O)/C=C\C4=CC=CC=C4)O |
SMILES |
CC1=CC=CC=C1CN2C3=CC=CC=C3C(C2=O)(CC(=O)C=CC4=CC=CC=C4)O |
Canonical SMILES |
CC1=CC=CC=C1CN2C3=CC=CC=C3C(C2=O)(CC(=O)C=CC4=CC=CC=C4)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.